Cas no 131084-59-8 (6-methyl-3-nitro-2-Pyridineacetonitrile)
131084-59-8 structure
Product Name:6-methyl-3-nitro-2-Pyridineacetonitrile
CAS No:131084-59-8
MF:C8H7N3O2
MW:177.160081148148
CID:2136118
PubChem ID:14822074
Update Time:2025-04-21
6-methyl-3-nitro-2-Pyridineacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-3-nitro-2-Pyridineacetonitrile
- 2-(6-methyl-3-nitropyridin-2-yl)acetonitrile
- 131084-59-8
- (6-methyl-3-nitro-2-pyridyl)acetonitrile
- (6-Methyl-3-nitropyridin-2-yl)acetonitrile
- AKOS015917079
- (6-methyl-3-nitro-2-pyridyl)-acetonitrile
- SCHEMBL9379235
- DB-062800
- 2-(6-methyl-3-nitro-2-pyridinyl)acetonitrile
- DTXSID90564424
- YAUFQXZEUFCKAT-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7N3O2/c1-6-2-3-8(11(12)13)7(10-6)4-5-9/h2-3H,4H2,1H3
- InChI Key: YAUFQXZEUFCKAT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C(C)N=C1CC#N)=O
Computed Properties
- Exact Mass: 177.053826475Da
- Monoisotopic Mass: 177.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 82.5Ų
6-methyl-3-nitro-2-Pyridineacetonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
131084-59-8 (6-methyl-3-nitro-2-Pyridineacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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